Cas no 1420-82-2 (Pregn-4-ene-3,20-dione,21-(sulfooxy)- (9CI))

• Product name: Pregn-4-ene-3,20-dione,21-(sulfooxy)- (9CI)
• CAS No: 1420-82-2
• MF: C₂₁H₃₀O₆S
• MW: 410.5243
• CID: 168473
• PubChem ID: 159618

Pregn-4-ene-3,20-dione,21-(sulfooxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,21-(sulfooxy)- (9CI)
• deoxycorticosterone sulfate
• 3,20-dioxopregn-4-en-21-yl hydrogen sulfate
• Pregn-4-ene-3,20-dione, 21-(sulfooxy)-
• DTXSID70931296
• [2-[(8S,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] hydrogen sulfate
• 1420-82-2

• Inchi： InChI=1S/C21H30O6S/c1-20-9-7-14(22)11-13(20)3-4-15-16-5-6-18(19(23)12-27-28(24,25)26)21(16,2)10-8-17(15)20/h11,15-18H,3-10,12H2,1-2H3,(H,24,25,26)/t15-,16-,17-,18+,20-,21-/m0/s1
• InChI Key： PFWWYTIRUGAMOH-YFWFAHHUSA-N
• SMILES： OS(OCC([C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@]12C)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 410.176
• Monoisotopic Mass: 410.176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 824
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų
• XLogP3: 2.5

Experimental Properties

• Density: 1.31
• Refractive Index: 1.575